Cas no 190965-45-8 (Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)-)

Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)- structure
190965-45-8 structure
Product Name:Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)-
CAS No:190965-45-8
MF:C17H17BrO4
MW:365.218484640121
CID:115924
PubChem ID:53420364
Update Time:2025-04-18

Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-bromo-5-propoxyphenyl)(2-hydroxy-4-methoxyphenyl)-
    • (2-bromo-5-propoxyphenyl)-(2-hydroxy-4-methoxyphenyl)methanone
    • (2-BROMO-5-PROPOXYPHENYL)(2-HYDROXY-4-METHOXYPHENYL)METHANONE
    • DTXSID60697617
    • 190965-45-8
    • Inchi: 1S/C17H17BrO4/c1-3-8-22-12-5-7-15(18)14(9-12)17(20)13-6-4-11(21-2)10-16(13)19/h4-7,9-10,19H,3,8H2,1-2H3
    • InChI Key: JAARXRWCENWGKF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C(C1C=CC(=CC=1O)OC)=O)OCCC

Computed Properties

  • Exact Mass: 364.03101
  • Monoisotopic Mass: 364.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 5

Experimental Properties

  • PSA: 55.76
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